Cas no 2680821-34-3 (tert-butyl N-(3-bromoquinolin-5-yl)carbamate)

• Product Name: tert-butyl N-(3-bromoquinolin-5-yl)carbamate
• CAS No: 2680821-34-3
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 5636695
• PubChem ID: 165935275
• Update Time: 2025-06-08

tert-butyl N-(3-bromoquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294315
• tert-butyl N-(3-bromoquinolin-5-yl)carbamate
• 2680821-34-3

• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-12-6-4-5-11-10(12)7-9(15)8-16-11/h4-8H,1-3H3,(H,17,18)
• InChI Key： IFJGLYHWEPRABP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C2=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(3-bromoquinolin-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-bromoquinolin-5-yl)carbamate (CAS No. 2680821-34-3)

The compound tert-butyl N-(3-bromoquinolin-5-yl)carbamate, with the CAS number 2680821-34-3, is a specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a quinoline core, a structure widely recognized for its versatility in drug discovery and material science. The presence of both a bromine substituent and a tert-butyl carbamate group makes it a valuable building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for quinoline derivatives has surged due to their applications in treating diseases such as cancer and malaria. Researchers are particularly interested in 3-bromoquinoline-5-carbamate derivatives because of their potential to modulate biological pathways. The bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Meanwhile, the tert-butyl carbamate group serves as a protective moiety for amines, ensuring stability during multi-step syntheses.

From an industrial perspective, tert-butyl N-(3-bromoquinolin-5-yl)carbamate is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) frequently seek this compound for client-driven projects, especially those involving targeted drug delivery or small-molecule probes. Its relevance is further highlighted by its appearance in patent literature, where it is cited as a precursor for novel therapeutic agents.

Environmental and regulatory considerations also play a role in the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize brominated quinolines without hazardous byproducts. The CAS 2680821-34-3 compound is part of this broader conversation, as scientists aim to optimize its production using catalytic processes or renewable solvents.

For those searching "tert-butyl N-(3-bromoquinolin-5-yl)carbamate synthesis" or "CAS 2680821-34-3 applications", it’s important to note that this compound’s utility extends beyond pharmaceuticals. It is also investigated in materials science for its potential in organic electronics, such as OLEDs and photovoltaic cells, owing to the electron-rich nature of the quinoline ring. This multidisciplinary appeal ensures its continued relevance in both academic and industrial settings.

In summary, tert-butyl N-(3-bromoquinolin-5-yl)carbamate (2680821-34-3) exemplifies the intersection of synthetic chemistry and applied science. Its structural features enable diverse modifications, making it a cornerstone for innovation in life sciences and advanced materials. As research progresses, this compound is likely to remain a focal point for breakthroughs in drug development and sustainable technology.